3-[(4-Methylphenyl)amino]propanehydrazide

Specification

• CAS No.: 21911-86-4
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 3-(4-methylanilino)propanehydrazide
• Standard InChI: InChI=1S/C10H15N3O/c1-8-2-4-9(5-3-8)12-7-6-10(14)13-11/h2-5,12H,6-7,11H2,1H3,(H,13,14)
• Standard InChI Key: GSNCQQXAEFISJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCCC(=O)NN

Introduction

Chemical Identity and Structural Features

3-[(4-Methylphenyl)amino]propanehydrazide (systematic IUPAC name: N-(4-methylphenyl)-3-hydrazinylpropanamide) is characterized by a propane chain substituted at the second carbon with both a 4-methylphenylamino group and a hydrazide functional group. Its molecular formula is C₁₁H₁₆N₃O, with a molecular weight of 207.27 g/mol. The presence of the hydrazide moiety (-NH-NH₂) and aromatic ring confers polarity and hydrogen-bonding capacity, critical for interactions in biological systems.

Structural Analysis:

• The 4-methylphenyl group introduces hydrophobicity, enhancing membrane permeability.

• The hydrazide group enables participation in condensation reactions, forming hydrazones or heterocyclic compounds (e.g., triazoles, oxadiazoles).

• Stereoelectronic effects from the methyl substituent on the phenyl ring influence electronic distribution, potentially modulating receptor binding.

Synthesis and Derivative Formation

Core Synthesis Methodology

The parent compound is synthesized via a two-step protocol:

• Aminoalkylation: Reaction of 4-methylaniline with acrylic acid or methyl acrylate under reflux conditions yields 3-[(4-methylphenyl)amino]propanoic acid or its ester.

• Hydrazide Formation: The carboxylic acid/ester intermediate is treated with hydrazine hydrate, producing the target hydrazide.

Example Reaction:

$$\text{4-Methylaniline} + \text{CH}_2=\text{CHCOOCH}_3 \xrightarrow{\text{2-propanol, reflux}} \text{Methyl 3-[(4-methylphenyl)amino]propanoate} \xrightarrow{\text{N}_2\text{H}_4} \text{3-[(4-Methylphenyl)amino]propanehydrazide}$$

Derivative Synthesis

The hydrazide serves as a precursor for diverse derivatives:

• Hydrazones: Condensation with aldehydes/ketones forms Schiff bases (e.g., reaction with 4-methylbenzaldehyde yields N'-[(4-methylphenyl)methylene]-3-[(4-methylphenyl)amino]propanehydrazide).

• Heterocycles: Cyclization with reagents like phthalic anhydride or thiosemicarbazide generates triazolones, thiadiazoles, or isoindoline-1,3-dione derivatives.

Key Data:

Derivative Type	Reagent Used	Yield (%)	Biological Activity (IC₅₀, μM)
Hydrazone (4-Me-Bz)	4-Methylbenzaldehyde	78	Antioxidant: 12.4 ± 1.2
Thiadiazole	Phenyl isothiocyanate	65	Anticancer (U-87): 18.3 ± 2.1

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • δ 1.70 (s, 3H, CH₃), δ 2.40 (t, 2H, CH₂-CO), δ 3.20 (q, 2H, NH-CH₂), δ 6.80–7.20 (m, 4H, Ar-H), δ 8.10 (s, 1H, NH).

• ¹³C NMR:

  • 170.34 ppm (C=O), 138.2 ppm (Ar-C), 40.1 ppm (CH₂-NH).

Mass Spectrometry

• HRMS (ESI+): m/z 208.13 [M+H]⁺ (calculated for C₁₁H₁₆N₃O: 207.27).

Biological Activities and Mechanisms

Antioxidant Activity

Derivatives exhibit radical scavenging via hydrogen atom transfer (HAT):

• DPPH Assay: Hydrazones with electron-donating groups (e.g., -OCH₃, -CH₃) show enhanced activity, with EC₅₀ values 1.3–1.4× lower than ascorbic acid.

• Mechanism: Stabilization of radical intermediates through resonance with the hydrazide -NH group and aromatic ring.

Anticancer Activity

• Glioblastoma (U-87): Thiosemicarbazide derivatives inhibit cell proliferation (IC₅₀: 18.3 μM) by chelating intracellular iron, disrupting ribonucleotide reductase.

• Breast Cancer (MDA-MB-231): Reduced efficacy (IC₅₀: 45.7 μM) suggests tissue-specific targeting.

Pharmacokinetic and Toxicological Considerations

• Lipophilicity (LogP): Calculated LogP = 1.89 (moderate blood-brain barrier penetration).

• CYP450 Inhibition: Weak inhibition of CYP3A4 (IC₅₀ > 50 μM), indicating low drug-drug interaction risk.

• Acute Toxicity (LD₅₀): >500 mg/kg in murine models, supporting further preclinical development.

Future Directions and Applications

• Drug Development: Structural optimization (e.g., introducing fluorinated groups) to enhance bioavailability and target selectivity.

• Antimicrobial Agents: Exploration against multidrug-resistant pathogens, leveraging hydrazide-metal chelation.

• Diagnostic Probes: Functionalization with fluorescent tags for imaging amyloid aggregates in neurodegenerative diseases.